![molecular formula C10H10N6O5 B4540468 3,5-dimethyl-4-nitro-1-[(3-nitro-1H-pyrazol-1-yl)acetyl]-1H-pyrazole](/img/structure/B4540468.png)
3,5-dimethyl-4-nitro-1-[(3-nitro-1H-pyrazol-1-yl)acetyl]-1H-pyrazole
Description
Synthesis Analysis
The synthesis of pyrazole derivatives often involves the condensation of hydrazines with diketones or similar carbonyl compounds. For compounds similar to 3,5-dimethyl-4-nitro-1-[(3-nitro-1H-pyrazol-1-yl)acetyl]-1H-pyrazole, methods include the reaction of acetyl acetone with nitrous acid followed by condensation with hydrazine, as demonstrated in the preparation of bis-(3,5-dimethyl-4-nitrosopyrazole) dimer (Al-Shamkhani & Essa, 2007).
Molecular Structure Analysis
The structure of pyrazole derivatives is typically characterized using spectroscopic techniques such as NMR, IR spectroscopy, and X-ray diffraction analysis. These methods provide detailed information on the molecular configuration and electronic structure of the compound, which are essential for understanding its chemical behavior and reactivity (Ozerova et al., 2015).
Chemical Reactions and Properties
Pyrazole derivatives participate in a variety of chemical reactions, leveraging their reactive nitrogen atoms for further functionalization. These reactions include nitration, acetylation, and the formation of coordination compounds, depending on the substitution pattern on the pyrazole ring. The presence of nitro groups in the molecule suggests potential for electrophilic aromatic substitution reactions, which can be used to introduce additional functional groups (Lammers et al., 1995).
Physical Properties Analysis
The physical properties of pyrazole derivatives, such as melting point, solubility, and crystallinity, are influenced by their molecular structure. These properties are crucial for the compound's application in material science and pharmaceutical formulations. The analysis of crystal and molecular structure through X-ray diffraction offers insights into the compound's solid-state properties and intermolecular interactions (Rodinovskaya et al., 2003).
Chemical Properties Analysis
The chemical properties of pyrazole derivatives, including acidity, basicity, and reactivity towards various reagents, are determined by the nature and position of substituents on the pyrazole ring. Studies on the reactivity of these compounds provide valuable information for their application in synthetic organic chemistry and the design of new molecules with desired biological activities (Deng & Mani, 2008).
properties
IUPAC Name |
1-(3,5-dimethyl-4-nitropyrazol-1-yl)-2-(3-nitropyrazol-1-yl)ethanone | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N6O5/c1-6-10(16(20)21)7(2)14(11-6)9(17)5-13-4-3-8(12-13)15(18)19/h3-4H,5H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKNPYNKUMISSEK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C(=O)CN2C=CC(=N2)[N+](=O)[O-])C)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N6O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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